1-Propyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid
Cat. No. B2731119
M. Wt: 258.321
InChI Key: MCRTVLJNXKXHBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08772311B2
Procedure details
L-tryptophan (5.10 g, 25 mmol), water (300 ml), H2SO4 (0.5M, 50 ml), n-butyraldehyde (10 ml) and ethanol (100 ml) were added in a 250 ml round-bottom flask, and then stirred and reacted at room temperature for 24 h. After filtration, wash with water and drying, white solids (3.75 g, 58%) were obtained.
Name
Yield
58%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C@H:2]([C:13]([OH:15])=[O:14])[CH2:3][C:4]1[C:12]2[C:7](=[CH:8][CH:9]=[CH:10][CH:11]=2)[NH:6][CH:5]=1.O.OS(O)(=O)=O.[CH:22](=O)[CH2:23][CH2:24][CH3:25]>C(O)C>[CH2:23]([CH:22]1[C:5]2[NH:6][C:7]3[C:12](=[CH:11][CH:10]=[CH:9][CH:8]=3)[C:4]=2[CH2:3][CH:2]([C:13]([OH:15])=[O:14])[NH:1]1)[CH2:24][CH3:25]
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Inputs
Step One
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Name
|
|
|
Quantity
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5.1 g
|
|
Type
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reactant
|
|
Smiles
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N[C@@H](CC1=CNC2=CC=CC=C12)C(=O)O
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|
Name
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|
|
Quantity
|
300 mL
|
|
Type
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reactant
|
|
Smiles
|
O
|
|
Name
|
|
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Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
OS(=O)(=O)O
|
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)=O
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
stirred
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
reacted at room temperature for 24 h
|
|
Duration
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24 h
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
After filtration
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WASH
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Type
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WASH
|
|
Details
|
wash with water
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
drying
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CC)C1NC(CC=2C3=CC=CC=C3NC12)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.75 g | |
| YIELD: PERCENTYIELD | 58% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
